ethyl (2-cyano-3-phenylacryloyl)carbamate

• IUPAC Name: ethyl N-[(Z)-2-cyano-3-phenylprop-2-enoyl]carbamate
• InChI: InChI=1S/C13H12N2O3/c1-2-18-13(17)15-12(16)11(9-14)8-10-6-4-3-5-7-10/h3-8H,2H2,1H3,(H,15,16,17)/b11-8-
• InChI Key: MFOYMWQVCNNGAQ-FLIBITNWSA-N
• Canonical SMILES: CCOC(=O)NC(=O)C(=CC1=CC=CC=C1)C#N
• Isomeric SMILES: CCOC(=O)NC(=O)/C(=C\C1=CC=CC=C1)/C#N
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

Ethyl (2-cyano-3-phenylacryloyl)carbamate, also known as ethyl cyanoacrylate or ECA, is a chemical compound that has gained attention in scientific research due to its unique properties. ECA is a monomer that can polymerize rapidly in the presence of moisture, forming a strong and durable adhesive. This property has made ECA a popular choice for medical and industrial applications, such as wound closure and bonding of plastics and metals.

Mechanism of Action

The mechanism of action of ECA involves the rapid polymerization of the monomer in the presence of moisture. The polymerization reaction generates heat and produces a cross-linked polymer that forms a strong bond with the surrounding surfaces. ECA can bond to a variety of materials, including metals, plastics, and biological tissues.
Biochemical and Physiological Effects
ECA has been shown to have minimal toxicity and low immunogenicity, making it a safe choice for medical applications. In vitro studies have demonstrated that ECA can support cell growth and proliferation, suggesting that it may have potential as a scaffold for tissue engineering. ECA has also been used in vivo for wound closure and hemostasis, with promising results.

Advantages and Limitations for Lab Experiments

The advantages of using ECA in lab experiments include its rapid polymerization, strong adhesive properties, and biocompatibility. ECA can be used to create scaffolds for tissue engineering, as well as for bonding and sealing of materials. However, the limitations of ECA include its sensitivity to moisture, which can cause premature polymerization, and its limited ability to bond to certain materials, such as hydrophobic surfaces.

Future Directions

There are several potential future directions for research on ECA. One area of interest is the development of new formulations of ECA that can overcome its limitations and expand its range of applications. Another area of research is the use of ECA in combination with other materials, such as nanoparticles or biomolecules, to create multifunctional scaffolds or drug delivery systems. Additionally, there is potential for ECA to be used in regenerative medicine, such as for the repair of damaged tissues or organs.

Scientific Research Applications

ECA has been widely used in scientific research as a tool for tissue engineering and drug delivery. Its adhesive properties make it an ideal candidate for creating scaffolds for tissue regeneration, as it can bond to biological tissues and provide mechanical support. ECA has also been used as a carrier for drugs and biomolecules, as it can penetrate cell membranes and release its cargo in a controlled manner.